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Compound of Interest

Compound Name: 5-Deoxycajanin

Cat. No.: B190954 Get Quote

The proper disposal of 5-Deoxycajanin, a naturally occurring isoflavone used in research, is

critical for maintaining laboratory safety and ensuring environmental protection. While specific

disposal guidelines for this compound are not extensively documented, a conservative

approach treating it as a potentially hazardous chemical is recommended. Researchers and

laboratory managers must adhere to their institution's Environmental Health and Safety (EHS)

protocols and all local, state, and federal regulations concerning chemical waste.

Chemical and Physical Properties
A summary of the known properties of 5-Deoxycajanin is provided below. This information is

essential for a preliminary risk assessment, although a comprehensive toxicological profile is

not readily available.
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Property Value Reference

CAS Number 7622-53-9 [1][2][3]

Molecular Formula C16H12O5 [2][3]

Molecular Weight 284.26 g/mol [2]

Appearance Yellow powder [3][4]

Purity >=98% [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

Storage
Store in a sealed, cool, and dry

condition
[3]

Personal Protective Equipment (PPE) and Handling
When handling 5-Deoxycajanin, especially in its powdered form, appropriate personal

protective equipment is mandatory to prevent inhalation, ingestion, and skin contact.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: If there is a risk of generating dust, use a respirator or handle the

compound in a fume hood.[5]

Step-by-Step Disposal Protocol
The following protocol is a general guideline. Always consult and follow your institution's

specific EHS procedures.

Waste Identification and Classification:
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Treat all 5-Deoxycajanin waste as hazardous chemical waste. This includes the pure

compound, solutions containing it, and any materials contaminated with it.

Waste Segregation and Collection:

Solid Waste:

Collect unused or expired 5-Deoxycajanin powder, along with contaminated items like

weighing papers, gloves, and pipette tips, in a designated, sealable, and clearly labeled

hazardous waste container.

The container should be made of a compatible material and be puncture-resistant if it

contains sharp objects.

Liquid Waste:

Collect solutions containing 5-Deoxycajanin in a sealable, leak-proof container

designated for hazardous liquid waste.

Ensure the container is compatible with the solvents used. Do not mix incompatible

waste streams.[6][7]

Empty Containers:

Original containers of 5-Deoxycajanin should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.[6] After

rinsing, the container can often be disposed of as non-hazardous waste, but institutional

policies may vary.

Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "5-
Deoxycajanin," and any other components of the mixture (e.g., solvents).[8] The date of

accumulation should also be included.

Storage:
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Store waste containers in a designated satellite accumulation area near the point of

generation.[6]

Ensure proper segregation from incompatible materials.

Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or

a licensed hazardous waste disposal contractor.

Never dispose of 5-Deoxycajanin down the drain or in the regular trash.[9]

Spill Management
In the event of a spill, immediate action is necessary to minimize exposure and environmental

contamination.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: Wear gloves, a lab coat, eye protection, and if dealing with a powder,

respiratory protection.

Contain the Spill:

For solid spills, gently cover with a damp paper towel to avoid generating dust.

For liquid spills, use absorbent pads to contain the material.

Clean the Area:

Carefully collect the contained material and place it in a designated hazardous waste

container.

Clean the spill area with an appropriate solvent or detergent and water. All cleaning

materials must also be disposed of as hazardous waste.
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Reporting: Report the spill to your laboratory supervisor and your institution's EHS

department.[8]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Deoxycajanin waste.
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Caption: Disposal workflow for 5-Deoxycajanin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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